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Compound of Interest

Compound Name: 3'-Guanylic acid, monosodium salt

CAS No.: 97416-83-6

Cat. No.: B12658096

Get Quote

Abstract & Core Directive
3'-Guanylic acid (3'-GMP) is a ribonucleotide monophosphate with the phosphate group

attached to the 3'-hydroxyl of the ribose ring. Unlike its more common isomer 5'-GMP (used in

food and metabolic studies) or the signaling molecule 3',5'-cyclic GMP (cGMP), 3'-GMP is

primarily a specific product of enzymatic RNA hydrolysis (e.g., by RNase T1).

Correct buffer selection is paramount because:

Isomer Stability: 3'-GMP is susceptible to acid-catalyzed migration to 2'-GMP or hydrolysis to

guanosine under extreme pH.

Enzymatic Compatibility: Assays involving 3'-GMP often utilize enzymes (RNases,

Phosphatases) that are sensitive to phosphate inhibition or metal ion chelation.

Solubility Limits: While the monosodium salt is water-soluble, high ionic strength or improper

pH can lead to precipitation or "salting out" in cold storage.
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Physicochemical Profile & Buffer Logic[1][2]
Critical pKa Values
Understanding the ionization state of 3'-GMP is the foundation of buffer selection.

Phosphate Group (Secondary Ionization): pKa

6.0 – 6.4.

Implication: At physiological pH (7.4), the phosphate is fully ionized (dianionic), making it

highly soluble and stable. Below pH 6.0, it becomes monoanionic/protonated, altering its

binding affinity to enzymes.

Guanine Base (N1 Proton): pKa

9.2 – 9.4.

Implication: Buffers above pH 9.0 will deprotonate the base, potentially altering UV

absorption spectra (

shifts) and hydrogen bonding capabilities.

Buffer Selection Matrix
Use this table to select the optimal buffer based on your downstream application.
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Buffer System pH Range
Recommended for
3'-GMP?

Technical Rationale

Tris-HCl 7.0 – 9.0 Highly Recommended

Does not interfere with

UV detection (260

nm). Compatible with

RNase T1 and most

nucleotidases. Note:

Temperature

sensitive.

HEPES 6.8 – 8.2 Recommended

Excellent stability at

physiological pH.

Minimal metal ion

binding (good for

Mg²⁺ dependent

assays).

Phosphate 5.8 – 8.0 Conditional

Avoid if performing

phosphatase assays

(product inhibition) or

using high [Mg²⁺]

(precipitation risk).

Good for HPLC.

Acetate 3.6 – 5.6 Not Recommended

Low pH promotes acid

hydrolysis of the

glycosidic bond and

phosphate migration.

MOPS 6.5 – 7.9 Alternative

Good for cell-free

systems; minimal

interaction with

biological membranes.

Visualizing the Decision Process
Diagram 1: Buffer Selection Decision Tree
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This logic flow guides the researcher to the correct buffer system based on experimental

constraints.

Start: Select Buffer for 3'-GMP

What is the Downstream Application?

Enzymatic Assay
(RNase T1 / Nucleotidase)

Analytical
(HPLC / UV Spec)

Does assay measure
Phosphate release?

Select: Sodium Phosphate
(pH 7.0)

Standard HPLC

Select: Ammonium Acetate
or Formate (LC-MS)

LC-MS

Are Divalent Cations
(Mg2+, Ca2+) required?

No

Select: Tris-HCl (pH 7.5)
+ EDTA (if metal free)

Yes (Avoid Pi background)

No (RNase T1)

Select: HEPES (pH 7.5)
(Minimal metal interference)

Yes (Kinases)

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal buffer system for 3'-GMP based on enzymatic

or analytical requirements.

Detailed Protocols
Protocol 1: Preparation of 10 mM 3'-GMP Stock Solution
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Purpose: Create a stable, concentrated stock for long-term storage. Reagents:

3'-Guanylic acid monosodium salt (Lyophilized powder).

Nuclease-free Water (Molecular Biology Grade).

1 M Tris-HCl, pH 7.5 (Optional, for buffering).

Procedure:

Calculate Mass:

MW of 3'-GMP Monosodium Salt

385.2 g/mol (Verify exact MW on vial label as hydration varies).

To make 1 mL of 10 mM solution: Weigh 3.85 mg.

Dissolution:

Add the calculated volume of Nuclease-free Water.

Critical Step: Vortex gently.[1] The monosodium salt is generally soluble, but if the solution

remains cloudy, check pH. If pH < 5.0, add a small volume of 1 M Tris-HCl (pH 8.0) to

bring pH to neutral.

Sterilization (Optional but Recommended):

Pass through a 0.22 µm syringe filter (PES or Nylon).

Storage:

Aliquot into 50 µL or 100 µL volumes to avoid freeze-thaw cycles.

Store at -20°C (Stable for 6 months).

Protocol 2: RNase T1 Activity Assay (Generating 3'-
GMP)
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Purpose: 3'-GMP is the specific product of RNase T1 digesting RNA.[2] This assay confirms

enzyme activity or produces 3'-GMP for downstream use. Mechanism: RNase T1 cleaves 3'-

guanylic residues, leaving a 3'-phosphate (3'-GMP) terminus.[2]

Buffer Composition (10X Stock):

500 mM Tris-HCl (pH 7.5 at 25°C)

20 mM EDTA (Chelates Zn²⁺/Cu²⁺ which inhibit RNase T1)

Workflow:

Substrate Prep: Dissolve Yeast RNA to 10 mg/mL in TE Buffer.

Reaction Mix:

880 µL Nuclease-free Water

100 µL 10X Buffer (Final: 50 mM Tris, 2 mM EDTA)

20 µL RNA Substrate[3]

Initiation: Add 1-5 Units of RNase T1.

Incubation: 37°C for 15–30 minutes.

Termination:

For Analysis: Add 250 µL ice-cold 10% Perchloric Acid (precipitates undigested RNA).

For 3'-GMP Isolation: Heat inactivation (65°C for 10 min) or Phenol/Chloroform extraction.

Detection: Measure Absorbance of the supernatant at 260 nm (Acid-soluble nucleotides = 3'-

GMP and small oligomers).

Diagram 2: RNase T1 / 3'-GMP Experimental Workflow
This diagram illustrates the production and detection of 3'-GMP.
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Yeast RNA
(Substrate)

Hydrolysis Reaction
37°C, 15 min

RNase T1
(Enzyme)

Buffer:
50 mM Tris-HCl pH 7.5

2 mM EDTA

Stop Reaction
(Acid Precipitation)

Centrifugation
(Remove undigested RNA)

Supernatant Contains:
3'-GMP & Oligo-Gs

Analysis:
A260 Measurement

or HPLC

Click to download full resolution via product page

Caption: Workflow for the enzymatic generation of 3'-GMP using RNase T1, highlighting the

critical buffer components (Tris/EDTA).

Troubleshooting Guide
Problem Possible Cause Solution

Precipitation in Stock
pH is too low (acidic form of

GMP is less soluble).

Adjust pH to 7.0–7.5 using

dilute NaOH or Tris base.

Low Enzyme Activity
Presence of inhibitory ions

(Zn²⁺, Cu²⁺) or wrong pH.

Ensure EDTA is present (2

mM) for RNase T1.[2] Verify

pH is 7.5.

Degradation of 3'-GMP Acid hydrolysis during storage.

Never store in unbuffered

water if pH < 5.0. Store in 10

mM Tris pH 7.5 at -20°C.

High Background in

Phosphatase Assay

Phosphate contamination from

buffer.

Do not use PBS. Use Tris or

HEPES buffers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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